cyclopropyl(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Cyclopropyl(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C18H18FN7O and its molecular weight is 367.388. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
P2X7 Antagonist for Mood Disorders
A study by Chrovian et al. (2018) developed a dipolar cycloaddition reaction to access novel P2X7 antagonists, identifying compounds with robust receptor occupancy and good tolerability in preclinical species. One such compound demonstrated potential for advancing into clinical trials for mood disorders, highlighting the therapeutic application of cyclopropyl derivatives in neuroscience and pharmacology (Chrovian et al., 2018).
Anticancer and Antituberculosis Activity
Research conducted by Mallikarjuna et al. (2014) synthesized new derivatives showing significant in vitro anticancer activity against human breast cancer cell lines and notable antituberculosis effects. This suggests the compound's utility in developing treatments for both cancer and tuberculosis, indicative of its versatile pharmacological properties (Mallikarjuna, Padmashali, & Sandeep, 2014).
Antibacterial and Antimicrobial Properties
Nagaraj et al. (2018) synthesized novel triazole analogues displaying significant antibacterial activity against human pathogenic bacteria, such as Escherichia coli and Klebsiella pneumoniae. This research underscores the compound's potential as a basis for developing new antibacterial agents, contributing to the fight against drug-resistant bacterial infections (Nagaraj, Srinivas, & Rao, 2018).
Antimicrobial Activities of Triazole Derivatives
Bektaş et al. (2007) explored the synthesis of triazole derivatives, finding some compounds with good to moderate activities against various microorganisms. This indicates the potential of cyclopropyl(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone and its derivatives in antimicrobial drug development (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Synthesis and Optimization for Antitubercular Activities
A study by Bisht et al. (2010) synthesized a series of compounds evaluating their antitubercular activity against Mycobacterium tuberculosis. Some compounds exhibited low minimum inhibitory concentrations, suggesting their potential as antitubercular agents. This work contributes to the ongoing search for effective treatments for tuberculosis, particularly in the context of multidrug-resistant strains (Bisht, Dwivedi, Chaturvedi, Anand, Misra, & Sharma, 2010).
Properties
IUPAC Name |
cyclopropyl-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN7O/c19-13-2-1-3-14(10-13)26-17-15(22-23-26)16(20-11-21-17)24-6-8-25(9-7-24)18(27)12-4-5-12/h1-3,10-12H,4-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPBPPFYCUCZHLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC(=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.